Cas no 74440-35-0 (1H-Pyrazole-4-carboxylicacid, 3,5-diamino-, hydrazide)

1H-Pyrazole-4-carboxylicacid, 3,5-diamino-, hydrazide structure
74440-35-0 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 3,5-diamino-, hydrazide
CAS No:74440-35-0
MF:C4H8N6O
MW:156.14591884613
CID:556521
PubChem ID:12621025
Update Time:2025-04-19

1H-Pyrazole-4-carboxylicacid, 3,5-diamino-, hydrazide Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylicacid, 3,5-diamino-, hydrazide
    • 3,5-diamino-1H-pyrazole-4-carbohydrazide
    • DTXSID60504615
    • 74440-35-0
    • Inchi: 1S/C4H8N6O/c5-2-1(4(11)8-7)3(6)10-9-2/h7H2,(H,8,11)(H5,5,6,9,10)
    • InChI Key: IQRPKCYRXQJIAB-UHFFFAOYSA-N
    • SMILES: O=C(C1C(N)=NNC=1N)NN

Computed Properties

  • Exact Mass: 156.07614
  • Monoisotopic Mass: 156.07595890g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 13
  • XLogP3: -0.8
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • PSA: 135.84
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